Bis(L-tartaric acid) 18-crown-6

• Molecular Formula: C16H24O14
• Molecular Weight: 440.35 g/mol
• InChI: InChI=1S/C16H24O14/c17-13(18)9-10(14(19)20)29-7-3-26-4-8-30-12(16(23)24)11(15(21)22)28-6-2-25-1-5-27-9/h9-12H,1-8H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)/t9-,10+,11+,12-
• InChIKey: FZERLKNAJSFDSQ-IWDIQUIJSA-N

Bis(L-tartaric acid) 18-crown-6: Chiral Crown Ether Selector

Bis(L-tartaric acid) 18-crown-6, systematically named (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid, is a C2-symmetric chiral crown ether derived from L-tartaric acid. Its macrocyclic polyether cavity confers selective complexation with protonated primary amines, while its four peripheral carboxylic acid groups enable covalent immobilization and metal ion coordination [1]. As a versatile chiral selector, it is integral to chromatographic stationary phases, NMR discriminating agents, and chiral separation technologies [2]. The compound's stereochemistry is defined by four (R)-configured chiral centers at positions 2, 3, 11, and 12, resulting in an optical rotation of [α]20/D +62° (c = 1 in methanol) .

Chiral Selector Enantioselective recognition of primary amines HPLC, NMR, CE workflows

CSP Immobilization Covalent tethering via peripheral carboxylic acids Spacer length and tethering design options

NMR Solvating Agent Induces enantiomeric shift differences Yb(III) complex further enhances discrimination

Metal Ion Buffering pH-dependent cation complexation Stable complexes at acidic pH

• [1] Pederson CJ. Cyclic polyethers and their complexes with metal salts. J. Am. Chem. Soc. 1967; 89: 7017–7036. View Source
• [2] Lee W, Bang E, Baek CS, Lee W. Chiral discrimination studies of (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid by high-performance liquid chromatography and NMR spectroscopy. Magn Reson Chem. 2004;42(4):389-395. View Source

Bis(L-tartaric acid) 18-crown-6: Key Advantages Over Achiral Ethers

Generic 18-crown-6 lacks the chiral information and carboxylic acid functionalities essential for enantioselective applications. The four stereogenic (R)-centers in Bis(L-tartaric acid) 18-crown-6, derived from the L-tartaric acid precursor, create a defined chiral cavity that discriminates between enantiomers of primary amines [1]. Achiral 18-crown-6 or meso-tartaric acid derivatives fail to provide enantioselectivity; for example, meso-tetra- and hexacarboxylates are 'remarkably nonselective and inefficient cation complexing agents' compared to the R,R-(+)-tartaric acid derived crown ethers [2]. Similarly, diaza-18-crown-6 analogs exhibit altered binding selectivities favoring softer metal ions, while the tetracarboxylic acid derivative uniquely combines chiral recognition with pH-dependent cation buffering and robust covalent immobilization chemistry [3].

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Achiral 18-crown-6

Lacks chiral cavity; cannot provide enantiomeric discrimination for primary amines.

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Meso-tartaric acid derivatives

Reported as nonselective and inefficient cation complexing agents; chiral (R,R)-configuration essential for host-guest recognition.

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Diaza-18-crown-6 analogs

Altered binding selectivity favors softer metal ions; chiral discrimination capability may differ.

• [1] Wenzel TJ, Thurston JE. (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic acid and its ytterbium(III) complex as chiral NMR discriminating agents. J. Org. Chem. 2000;65(5):1243-1248. View Source
• [2] Fronczek FR, Gandour RD, Fyles TM, Hocking PJ, McDermid SJ, Wotton PD. Polycarboxylate crown ethers from meso-tartaric acid. Can. J. Chem. 1991;69(1):12-19. View Source
• [3] Anantanarayan A, Fyles TM. Polycarboxylate diaza crown ethers derived from R,R-(+)-tartaric acid: synthesis and complexation of metal ions. Can. J. Chem. 1990;68(8):1338-1346. View Source

Head-to-Head Comparison Evidence

Cation Binding: Chiral vs. Meso-Tartaric Crown Ethers

The R,R-(+)-tartaric acid derived 18-crown-6 tetracarboxylic acid (Bis(L-tartaric acid) 18-crown-6) exhibits substantial cation complexation stability, whereas the meso-tartaric acid derived tetra- and hexacarboxylates are characterized as 'remarkably nonselective and inefficient cation complexing agents' [1]. The meso derivatives fail due to unfavorable conformational control exerted by the tartaro units, whereas the chiral (R,R)-configured crown ether maintains a preorganized cavity for effective host-guest chemistry [1].

Cation binding (chiral vs. meso)

Head-to-head

Substantial stability constants; meso derivatives remarkably nonselective

Chiral (R,R)-configuration supports host-guest recognition

Potentiometric titration, aqueous solution

Evidence Dimension	Cation complexation efficiency
Target Compound Data	Stability constants for metal cations comparable to cryptands and EDTA; complexes stable to pH 3 [2]
Comparator Or Baseline	Meso-tartaric acid derived 18-crown-6 tetra- and hexacarboxylates
Quantified Difference	Remarkably nonselective and inefficient; substantially lower stability constants due to unfavorable conformation [1]
Conditions	Potentiometric titration in aqueous solution

Why This Matters

The chiral (R,R)-configuration is essential for achieving meaningful cation binding; the meso derivative is ineffective for any application requiring metal ion complexation or host-guest recognition.

• [1] Fronczek FR, Gandour RD, Fyles TM, Hocking PJ, McDermid SJ, Wotton PD. Polycarboxylate crown ethers from meso-tartaric acid. Can. J. Chem. 1991;69(1):12-19. View Source
• [2] Fyles TM, Gandour RD. Synthesis and metal ion complexation behavior of polycarboxylate 18-crown-6 ethers derived from tartaric acid. Can. J. Chem. 1988;66(8):2085-2092. View Source

NMR Chiral Discrimination of Amino Acid Enantiomers

Bis(L-tartaric acid) 18-crown-6 discriminates enantiomers of alanine (Ala) and alanine methyl ester (Ala-ME) as demonstrated by proton NMR. In methanol-d4 containing 10 mM H2SO4, an equimolar solution of the crown ether induced chemical shift differences (ΔΔδ) of 0.10 ppm for Ala and 0.11 ppm for Ala-ME [1]. This discrimination arises from the chiral cavity of the crown ether; achiral 18-crown-6 cannot produce such enantioselective shift differences.

NMR ΔΔδ for Ala / Ala-ME

Reported

ΔΔδ = 0.10 ppm (Ala), 0.11 ppm (Ala-ME)

Enables enantiomeric purity assessment by NMR

Methanol-d4, 10 mM H2SO4, equimolar crown ether

Evidence Dimension	Enantiomeric discrimination by 1H NMR (ΔΔδ)
Target Compound Data	ΔΔδ = 0.10 ppm (Ala); ΔΔδ = 0.11 ppm (Ala-ME) [1]
Comparator Or Baseline	Achiral 18-crown-6
Quantified Difference	0 ppm (no discrimination)
Conditions	Methanol-d4, 10 mM H2SO4, equimolar 18-C-6-TA

Why This Matters

Quantifiable enantiomeric discrimination is essential for NMR-based chiral analysis and purity assessment in pharmaceutical development.

• [1] Lee W, Bang E, Baek CS, Lee W. Chiral discrimination studies of (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid by high-performance liquid chromatography and NMR spectroscopy. Magn Reson Chem. 2004;42(4):389-395. View Source

CSP Spacer Length and Chiral HPLC Resolution

A chiral stationary phase (CSP) prepared with an 11-methylene-unit spacer using Bis(L-tartaric acid) 18-crown-6 demonstrated superior separation (α) and resolution factors (R_S) compared to a CSP with a 3-methylene-unit spacer for α-amino acids, β-amino acids, amines, and amino alcohols [1]. The long-spacer CSP exhibited smaller retention factors (k1) for α-amino acids, enabling faster analysis, while providing greater retention for more lipophilic β-amino acids and amines, improving resolution [1].

CSP spacer length effect

Reported

Reported higher α and R_S for long-spacer CSP vs. short-spacer

Spacer optimization influences chromatographic resolution

HPLC with (+)-18-C-6-TA based CSPs

Evidence Dimension	Chromatographic resolution (R_S) and separation factor (α)
Target Compound Data	Superior α and R_S for long-spacer CSP; smaller k1 for α-amino acids, greater k1 for lipophilic analytes [1]
Comparator Or Baseline	CSP with 3-methylene-unit spacer
Quantified Difference	Qualitative superiority; specific α and R_S values not numerically provided in abstract but stated as greater
Conditions	HPLC with (+)-18-C-6-TA based CSPs

Why This Matters

Spacer length optimization directly impacts chromatographic performance; the long-spacer CSP variant is preferable for high-resolution separation of diverse chiral amines.

• [1] Hyun MH, Cho YJ, Jin JS, Jin KB. Spacer length effect of a chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid. Chirality. 2004;16(5):294-301. View Source

Doubly Tethered CSP: Resolution Comparison

A doubly tethered CSP based on Bis(L-tartaric acid) 18-crown-6 resolved aryl α-aminoalkyl ketones with separation factors (α) of 1.39–2.05 and resolution factors (R_S) of 3.18–5.22 using 80% ethanol/water with 10 mM H2SO4 as mobile phase [1]. Compared to the corresponding singly tethered CSP, the doubly tethered CSP showed slightly worse α values but generally greater R_S values, indicating improved baseline separation at the expense of selectivity [1].

Doubly vs. singly tethered CSP

Reported

α = 1.39–2.05, R_S = 3.18–5.22 (doubly tethered); slightly lower α but higher R_S

Doubly tethered CSP improves baseline separation for aryl α-aminoalkyl ketones

80% ethanol/water, 10 mM H2SO4 mobile phase

Evidence Dimension	Separation factor (α) and resolution factor (R_S)
Target Compound Data	α = 1.39–2.05; R_S = 3.18–5.22 [1]
Comparator Or Baseline	Singly tethered CSP based on same crown ether
Quantified Difference	Slightly worse α; generally greater R_S [1]
Conditions	80% ethanol/water, 10 mM H2SO4 mobile phase

Why This Matters

The doubly tethered CSP offers enhanced resolution for challenging separations, making it the preferred choice when baseline separation is critical.

• [1] Jin KB, Kim HJ, Hyun MH. Resolution of aryl α-aminoalkyl ketones on a doubly tethered liquid chromatographic chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid. J. Korean Chem. Soc. 2011;55(5):751-755. View Source

Yb(III)-Enhanced NMR Chiral Discrimination

Addition of ytterbium(III) nitrate to mixtures of Bis(L-tartaric acid) 18-crown-6 and chiral amine substrates causes upfield shifts in the NMR spectrum and often enhances enantiomeric discrimination compared to the crown ether alone [1]. The Yb(III) complex binds to the carboxylic acid moieties of the crown, altering association constants or diastereomeric complex formation, thereby improving chiral resolution in NMR experiments [1].

Yb(III) NMR enhancement

Reported

Upfield shifts and enhanced enantiomeric discrimination upon Yb(III) addition

Lanthanide complex expands NMR chiral discrimination scope

Methanol or acetonitrile; qualitative enhancement

Evidence Dimension	NMR enantiomeric discrimination enhancement
Target Compound Data	Enhanced discrimination upon Yb(III) addition; upfield shifts observed [1]
Comparator Or Baseline	Crown ether alone
Quantified Difference	Qualitative enhancement; specific ΔΔδ values not reported in abstract
Conditions	Methanol or acetonitrile solvent

Why This Matters

The Yb(III) complex provides improved chiral discrimination for NMR analysis of amino acid esters, amines, and amino alcohols, expanding the utility of the crown ether as a chiral solvating agent.

• [1] Wenzel TJ, Thurston JE. (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic acid and its ytterbium(III) complex as chiral NMR discriminating agents. J. Org. Chem. 2000;65(5):1243-1248. View Source

Bis(L-tartaric acid) 18-crown-6 Applications

Chiral HPLC of Primary Amine Pharmaceuticals

Bis(L-tartaric acid) 18-crown-6 is the chiral selector of choice for preparing covalent CSPs used in HPLC resolution of racemic primary amines, including α-amino acids, β-amino acids, and amino alcohols. The long-spacer CSP variant [1] provides superior resolution factors compared to short-spacer analogs, while the doubly tethered CSP [2] achieves resolution factors (R_S) of 3.18–5.22 for aryl α-aminoalkyl ketones, enabling baseline separation of challenging enantiomers. In contrast, achiral 18-crown-6 or meso-tartaric acid derivatives cannot achieve enantioselective separation [3].

Chiral Discrimination via NMR Spectroscopy

As an NMR chiral solvating agent, Bis(L-tartaric acid) 18-crown-6 induces measurable chemical shift differences (ΔΔδ = 0.10–0.11 ppm for Ala and Ala-ME) [1] that enable determination of enantiomeric purity. The addition of Yb(III) nitrate further enhances discrimination [2], making the crown ether–lanthanide complex valuable for analyzing amino acid esters, amines, and amino alcohols in pharmaceutical quality control.

Capillary Electrophoresis for Enantiomer Resolution

18-Crown-6-tetracarboxylic acid (18C6H4) serves as an effective chiral selector in capillary electrophoresis for enantioseparation of solutes bearing a primary amino group. While highly sulfated γ-cyclodextrin may offer shorter migration times [1], 18C6H4 provides excellent resolutions and an inverted D-/L-migration order compared to cyclodextrins, offering an orthogonal selectivity that is advantageous for confirmatory analysis and method development [1].

Metal Ion Complexation and pH Buffering

The tetracarboxylic acid form of Bis(L-tartaric acid) 18-crown-6 forms metal ion complexes with stability comparable to cryptands and EDTA, and these complexes remain stable down to pH 3 [1]. This property enables simultaneous pH and metal ion buffering, useful in biochemical assays and environmental sample preparation. Meso-tartaric acid derivatives are ineffective complexing agents [2], highlighting the necessity of the chiral (R,R)-configured crown ether for reliable cation binding.

Application

Selection Property

Validation Focus

Chiral HPLC of primary amines

CSP design (spacer length, tethering)

Resolution and separation factors for target analytes

NMR chiral discrimination

Chemical shift difference induction

Enantiomeric purity determination, Yb(III) enhancement

Capillary electrophoresis enantioseparation

Orthogonal selectivity to cyclodextrins

Resolution and migration order for primary amines

Metal ion complexation and pH control

pH-dependent cation binding stability

Complex stability at low pH for assay preparation

• [1] Hyun MH, Cho YJ, Jin JS, Jin KB. Spacer length effect of a chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid. Chirality. 2004;16(5):294-301. View Source
• [2] Jin KB, Kim HJ, Hyun MH. Resolution of aryl α-aminoalkyl ketones on a doubly tethered liquid chromatographic chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid. J. Korean Chem. Soc. 2011;55(5):751-755. View Source
• [3] Fronczek FR, Gandour RD, Fyles TM, Hocking PJ, McDermid SJ, Wotton PD. Polycarboxylate crown ethers from meso-tartaric acid. Can. J. Chem. 1991;69(1):12-19. View Source